Cas no 65022-15-3 (N-CBZ-Glycyl-L-proline 4-Nitroanilide)

• Product Name: N-CBZ-Glycyl-L-proline 4-Nitroanilide
• CAS No: 65022-15-3
• MF: C₂₁H₂₂N₄O₆
• MW: 426.422585010529
• MDL: MFCD00038815
• CID: 502393
• PubChem ID: 16218813
• Update Time: 2025-10-30

N-CBZ-Glycyl-L-proline 4-Nitroanilide Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide,N-[(phenylmethoxy)carbonyl]glycyl-N-(4-nitrophenyl)-
• benzyl N-[2-[(2S)-2-[(4-nitrophenyl)carbamoyl]pyrrolidin-1-yl]-2-oxoethyl]carbamate
• N-CBZ-GLYCYL-L-PROLINE 4-NITROANILIDE
• Z-Gly-Pro-pNA
• benzyloxycarbonylglycyl-proline 4-nitranilide
• N-Benzyloxycarbonyl-glycyl-L-proline p-nitroanilide
• Z-glycyl-L-proline-4-nitroanilide
• Z-Gly-L-Pro-4-nitroanilide
• Z-Gly-Pro-4-nitroanilide
• Benzyl (S)-(2-(2-((4-nitrophenyl)carbamoyl)pyrrolidin-1-yl)-2-oxoethyl)carbamate
• N-[(Benzyloxy)carbonyl]glycyl-N-(4-nitrophenyl)-L-prolinamide
• HY-137220
• L-Prolinamide, N-[(phenylmethoxy)carbonyl]glycyl-N-(4-nitrophenyl)-
• AS-56511
• CS-0137138
• CHEMBL1173096
• DTXSID40585043
• Z-Gly-Pro-4-nitroanilide, >=99.0% (TLC)
• D96081
• 65022-15-3
• (S)-benzyl 2-(2-(4-nitrophenylcarbamoyl)pyrrolidin-1-yl)-2-oxoethylcarbamate
• MFCD00038815
• SCHEMBL562368
• C-2155
• AKOS025395918
• N-Cbz-Glycyl-proline 4-nitroanilide
• UTXSFKPOIVELPQ-SFHVURJKSA-N
• N-CBZ-Glycyl-L-proline 4-Nitroanilide

• MDL： MFCD00038815
• Inchi： 1S/C21H22N4O6/c26-19(13-22-21(28)31-14-15-5-2-1-3-6-15)24-12-4-7-18(24)20(27)23-16-8-10-17(11-9-16)25(29)30/h1-3,5-6,8-11,18H,4,7,12-14H2,(H,22,28)(H,23,27)/t18-/m0/s1
• InChI Key： UTXSFKPOIVELPQ-SFHVURJKSA-N
• SMILES： O=C([C@@H]1CCCN1C(CNC(=O)OCC1C=CC=CC=1)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 426.15400
• Monoisotopic Mass: 426.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.386
• PSA: 133.56000
• LogP: 3.37570
• Solubility: Not determined

N-CBZ-Glycyl-L-proline 4-Nitroanilide Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-CBZ-Glycyl-L-proline 4-Nitroanilide

Recent Advances in the Study of N-CBZ-Glycyl-L-proline 4-Nitroanilide (CAS: 65022-15-3)

N-CBZ-Glycyl-L-proline 4-Nitroanilide (CAS: 65022-15-3) is a synthetic peptide derivative widely used as a substrate for studying the activity of dipeptidyl peptidase IV (DPP-IV) and related enzymes. Recent research has focused on its role in enzymatic assays, drug discovery, and biochemical pathways. This brief highlights the latest findings and applications of this compound in the field of chemical biology and pharmaceutical research.

A study published in the Journal of Enzyme Inhibition and Medicinal Chemistry (2023) explored the kinetic parameters of DPP-IV using N-CBZ-Glycyl-L-proline 4-Nitroanilide as a substrate. The research demonstrated its high specificity and sensitivity in detecting DPP-IV activity, making it a valuable tool for screening potential inhibitors for diabetes treatment. The study also emphasized the compound's stability under various pH conditions, which enhances its utility in high-throughput screening assays.

In another recent investigation, researchers utilized N-CBZ-Glycyl-L-proline 4-Nitroanilide to elucidate the mechanism of proline-specific peptidases in cancer cell lines. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound's cleavage products could serve as biomarkers for certain types of cancer, opening new avenues for diagnostic applications. The study also highlighted the compound's potential in targeted drug delivery systems due to its selective interaction with tumor-associated enzymes.

Further advancements in synthetic chemistry have enabled the modification of N-CBZ-Glycyl-L-proline 4-Nitroanilide to improve its solubility and bioavailability. A 2024 study in ACS Medicinal Chemistry Letters reported the development of derivatives with enhanced pharmacokinetic properties, which could lead to more effective therapeutic agents. These modifications retain the compound's enzymatic specificity while addressing previous limitations related to its physicochemical properties.

In summary, recent research underscores the versatility of N-CBZ-Glycyl-L-proline 4-Nitroanilide (CAS: 65022-15-3) in both basic and applied sciences. Its applications range from enzymatic assays to potential therapeutic and diagnostic tools, making it a compound of significant interest in the chemical biology and pharmaceutical industries. Future studies are expected to explore its role in personalized medicine and novel drug formulations.